Cas no 670-35-9 (2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl-)

• Product Name: 2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl-
• CAS No: 670-35-9
• MF: C₇H₇BrO₃
• MW: 219.032681703568
• CID: 395442
• PubChem ID: 539770
• Update Time: 2025-10-28

2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-bromo-4-methoxy-6-methyl-
• 3-Bromo-4-methoxy-6-methyl-2-pyrone
• 3-bromo-4-methoxy-6-methylpyran-2-one
• EN300-7471620
• 3-Bromo-4-methoxy-6-methyl-2H-pyran-2-one
• 3-Bromo-4-methoxy-6-methyl-2H-pyran-2-one #
• DTXSID90337190
• 670-35-9
• Z2932602614
• XNYLQAXHTKTHOQ-UHFFFAOYSA-N

• Inchi： 1S/C7H7BrO3/c1-4-3-5(10-2)6(8)7(9)11-4/h3H,1-2H3
• InChI Key： XNYLQAXHTKTHOQ-UHFFFAOYSA-N
• SMILES： BrC1C(=O)OC(C)=CC=1OC

Computed Properties

• Exact Mass: 217.95781
• Monoisotopic Mass: 217.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives